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Compound of Interest

Compound Name: Tetraethylsilane

Cat. No.: B1293383

For Immediate Release

This document provides a concise summary of the core molecular properties of
tetraethylsilane, a tetra-alkylsilicon compound. The information is intended for researchers,
scientists, and professionals in drug development and materials science who require precise
data for experimental design and chemical synthesis.

Core Molecular Data

Tetraethylsilane is an organosilicon compound consisting of a central silicon atom covalently
bonded to four ethyl groups.[1] Its fundamental properties are essential for its application as a
precursor in the synthesis of silicon-based materials and as a reducing agent.[1]

The key molecular identifiers for tetraethylsilane are presented below. This data is
foundational for stoichiometric calculations, analytical characterization, and safety protocols.

Property Value Reference
Molecular Formula CsH20Si [1112][3]
Linear Formula Si(C2H5s)4 [2]
Molecular Weight 144.33 g/mol [1112][3]
CAS Number 631-36-7 [1][2][3]
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Experimental Protocols

The determination of the molecular weight and formula of tetraethylsilane is achieved through
standard analytical chemistry techniques.

e Mass Spectrometry: High-resolution mass spectrometry is employed to determine the
precise mass-to-charge ratio of the molecule and its fragments, allowing for the confirmation
of its molecular weight (144.133427 g/mol , monoisotopic mass) and elemental composition.

[1]14]

o Elemental Analysis: Combustion analysis can be used to determine the empirical formula by
quantifying the mass percentages of Carbon, Hydrogen, and Silicon, which are then used to
derive the molecular formula of CsHz0Si.

A detailed, step-by-step protocol for these well-established methods is beyond the scope of this
document. Standard operating procedures for mass spectrometry and elemental analysis are
widely available in analytical chemistry literature.

Visualization

Visual representations are critical for understanding complex systems. However, for the
presentation of basic molecular data such as formula and molecular weight, a graphical
diagram is not applicable as there are no signaling pathways, experimental workflows, or
intricate logical relationships to depict. The molecular structure itself provides the most relevant
visualization.

Caption: 2D graph of Tetraethylsilane's molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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